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Core Science & Biosynthesis
Protocols & Analytical Methods
Advanced Derivatization Protocols for {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol Hydrochloride in Drug Discovery
Advanced Derivatization Protocols for {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol Hydrochloride in Drug Discovery
Executive Summary & Mechanistic Rationale
The incorporation of spirocyclic scaffolds into small-molecule drug candidates has become a cornerstone of modern medicinal chemistry. By their nature, spirocycles introduce significant sp3 character into a molecule. Increasing the fraction of sp3 carbons ( Fsp3 ) directly correlates with enhanced aqueous solubility, reduced off-target promiscuity, and higher clinical success rates[1]. Furthermore, the rigid, three-dimensional architecture of spirocycles allows for the precise spatial projection of pharmacophores, improving binding affinity to complex protein targets[2].
{3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride (CAS: 2728101-21-9) is a highly versatile, bifunctional building block. It features a tetrahydropyran ring (3-oxa) spiro-fused to a piperidine ring (9-aza), with a hydroxymethyl group at the C8 position. This scaffold presents two primary vectors for derivatization:
-
A secondary amine (N9) : Highly nucleophilic, but supplied as a protonated hydrochloride salt.
-
A primary alcohol (C8-methanol) : Less nucleophilic and sterically encumbered by the adjacent piperidine nitrogen.
Because the secondary amine will vastly outcompete the primary alcohol for electrophiles, derivatization requires a strict, mechanistically driven orthogonal strategy.
Orthogonal Derivatization Strategy
To selectively functionalize this bifunctional scaffold, we must exploit the differential nucleophilicity and pKa of the two reactive sites.
-
Pathway A (N-Selective) : Direct functionalization of the amine can be achieved without protecting the alcohol. The gold standard for N-alkylation is reductive amination using Sodium Triacetoxyborohydride (STAB). STAB is a mild hydride donor that selectively reduces the transiently formed iminium ion without reducing the starting aldehyde or the primary alcohol on the scaffold[3].
-
Pathway B (O-Selective) : To functionalize the primary alcohol, the dominant nucleophilicity of the N9 amine must be masked. The tert-butyloxycarbonyl (Boc) group is the optimal choice. It is installed under mildly basic conditions, is entirely stable to the strong bases (e.g., NaH) required for subsequent O-alkylation, and can be cleanly removed via acid hydrolysis (e.g., using Trifluoroacetic acid)[].
Caption: Orthogonal derivatization workflow for N-selective and O-selective functionalization.
Self-Validating Experimental Protocols
The following protocols are designed as "self-validating systems." This means the physicochemical changes induced by the reaction (e.g., changes in basicity or polarity) are actively utilized in the workup to separate the product from impurities, ensuring high-fidelity results.
Protocol 1: Direct N-Alkylation via Reductive Amination
Objective: Chemoselective alkylation of the N9 secondary amine. Mechanism: The free-based amine condenses with an aldehyde to form a hemiaminal, which dehydrates into an electrophilic iminium ion. STAB ( NaBH(OAc)3 ) selectively reduces this iminium ion to the tertiary amine[3].
Step-by-Step Procedure:
-
Free-Basing & Condensation: Suspend {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol HCl (1.0 eq) in anhydrous 1,2-dichloroethane (DCE) (0.2 M). Add N,N -diisopropylethylamine (DIPEA) (1.1 eq) to neutralize the HCl salt. Add the target aldehyde (1.05 eq).
-
Catalysis: Add glacial acetic acid (1.0 eq). Causality: The mild acid catalyzes the dehydration of the hemiaminal to the iminium ion, which is critical for sterically hindered secondary amines.
-
Reduction: Stir at room temperature for 30 minutes. Portion-wise, add Sodium Triacetoxyborohydride (STAB) (1.5 eq). Causality: STAB is added after initial iminium formation to prevent competitive reduction of the aldehyde to a primary alcohol.
-
In-Process Control (IPC): Monitor via LC-MS. The product will appear as a [M+H]+ peak corresponding to the addition of the alkyl mass.
-
Self-Validating Workup (Acid-Base Extraction):
-
Quench with saturated aqueous NaHCO3 . Extract with Dichloromethane (DCM).
-
Extract the combined DCM layers with 1M aqueous HCl. Logic: The basic tertiary amine product partitions into the aqueous layer, leaving unreacted aldehyde and neutral byproducts in the organic layer.
-
Basify the aqueous layer to pH 10 using 2M NaOH , and back-extract with fresh DCM. Dry over Na2SO4 and concentrate to yield the high-purity N-alkylated product.
-
Caption: Mechanistic pathway of STAB-mediated reductive amination.
Protocol 2: N-Boc Protection (Preparation for O-Derivatization)
Objective: Mask the N9 amine to allow for orthogonal O-alkylation. Mechanism: Nucleophilic acyl substitution. The amine attacks Di-tert-butyl dicarbonate ( Boc2O ), releasing tert-butanol and CO2 .
Step-by-Step Procedure:
-
Reaction Setup: Dissolve the scaffold HCl salt (1.0 eq) in anhydrous DCM (0.3 M). Add Triethylamine ( Et3N ) (2.5 eq). Causality: Excess base is required to both neutralize the HCl salt and act as an acid scavenger during the reaction.
-
Boc Addition: Cool the mixture to 0 °C. Dropwise, add a solution of Boc2O (1.1 eq) in DCM. Allow the reaction to warm to room temperature and stir for 4 hours.
-
Self-Validating Workup: Wash the organic layer sequentially with 0.5M citric acid (removes unreacted amine and Et3N ), saturated NaHCO3 , and brine.
-
Validation: The conversion is validated by the loss of basicity. The starting material is highly polar and sticks to the baseline on normal-phase TLC. The N-Boc product is neutral, highly lipophilic, and will migrate cleanly on silica gel (typically Rf ~0.4 in 5% MeOH/DCM).
Protocol 3: O-Alkylation (Williamson Ether Synthesis)
Objective: Functionalize the C8-hydroxymethyl group. Mechanism: Strong base deprotonates the primary alcohol to form a highly nucleophilic alkoxide, which undergoes an SN2 reaction with an alkyl halide.
Step-by-Step Procedure:
-
Alkoxide Formation: Dissolve the N-Boc protected intermediate (1.0 eq) in anhydrous N,N -Dimethylformamide (DMF) (0.1 M) under an Argon atmosphere. Cool to 0 °C. Add Sodium Hydride (NaH, 60% dispersion in mineral oil) (1.5 eq) portion-wise. Stir for 30 minutes until H2 evolution ceases.
-
Alkylation: Add the desired Alkyl Halide (R-X, e.g., benzyl bromide) (1.2 eq) dropwise. Warm to room temperature and stir for 2-4 hours.
-
Workup: Quench carefully with ice water. Extract with Ethyl Acetate (EtOAc). Wash the organic layer extensively with water (5x) to remove DMF, followed by brine.
-
Deprotection (Optional): To reveal the free amine, dissolve the purified O-alkylated intermediate in a 1:4 mixture of Trifluoroacetic Acid (TFA) and DCM[]. Stir for 2 hours, concentrate under vacuum, and neutralize via ion-exchange chromatography (e.g., SCX-2 cartridge) to yield the final O-alkylated free base.
Quantitative Reaction Matrix
The following table summarizes the expected performance metrics for the described derivatization pathways, providing a benchmark for reaction optimization.
| Derivatization Pathway | Target Functional Group | Reagents / Catalyst | Typical Yield | Regioselectivity | Key IPC Marker (LC-MS) |
| Reductive Amination | Secondary Amine (N9) | R-CHO, NaBH(OAc)3 , DCE, AcOH | 85 - 95% | >99% N-selective | [M+H]+ shifts by +R mass |
| Boc Protection | Secondary Amine (N9) | (Boc)2O , Et3N , DCM | 90 - 98% | >99% N-selective | [M+H]+ shifts by +100 Da |
| Williamson Ether | Primary Alcohol (C8) | NaH, R-X, DMF | 70 - 85% | >95% O-selective* | [M+H−Boc]+ fragment visible |
*Note: High O-selectivity strictly requires the prior completion of the N-Boc protection protocol.
References
-
Zheng, Y., Tice, C. M., & Singh, S. B. (2014). The use of spirocyclic scaffolds in drug discovery. Bioorganic & Medicinal Chemistry Letters.[Link]
-
Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry.[Link]
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Application Notes & Protocols: Strategic Cross-Coupling of {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol
Application Notes & Protocols: Strategic Cross-Coupling of {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol
For Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Abstract
The 3-oxa-9-azaspiro[5.5]undecane framework is a key structural motif in modern medicinal chemistry, prized for its ability to confer desirable three-dimensional character and novel physicochemical properties to drug candidates.[1] This guide provides a detailed technical overview and actionable protocols for the strategic functionalization of {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride via palladium-catalyzed cross-coupling reactions. We will delve into the mechanistic rationale behind experimental design for both C-N (Buchwald-Hartwig) and C-C (Suzuki-Miyaura) bond formation, addressing the unique challenges posed by this sterically demanding, functionalized spirocyclic substrate.
Introduction: The Value of the Spirocyclic Scaffold
In the quest for novel therapeutics with improved properties, medicinal chemists are increasingly moving away from flat, aromatic structures towards more complex, three-dimensional molecules. Spirocycles, which feature two rings connected by a single common atom, are exemplary in this regard. The rigid, defined geometry of the 3-oxa-9-azaspiro[5.5]undecane core can orient substituents into precise vectors of chemical space, enabling exquisite control over interactions with biological targets. Furthermore, increasing the fraction of sp³-hybridized carbons (Fsp³) in a molecule often correlates with enhanced solubility, metabolic stability, and a higher probability of clinical success.[1]
{3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol is a versatile building block, possessing a secondary amine for direct N-arylation and a primary alcohol that can serve as a handle for further derivatization. This document will focus on the direct utilization of the secondary amine in Buchwald-Hartwig amination and explore the potential for Suzuki-Miyaura coupling on a suitably functionalized derivative.
Core Principles & Mechanistic Considerations
Palladium-catalyzed cross-coupling reactions have become indispensable tools in pharmaceutical synthesis.[1] The two most relevant transformations for this scaffold are the Buchwald-Hartwig amination for C-N bond formation and the Suzuki-Miyaura reaction for C-C bond formation.[2][3]
The Buchwald-Hartwig Amination: A Direct Path to N-Arylated Spirocycles
The Buchwald-Hartwig amination is a robust method for coupling amines with aryl or heteroaryl halides/pseudohalides.[3] The catalytic cycle, shown below, involves the oxidative addition of an aryl halide to a Pd(0) complex, coordination of the amine, deprotonation by a base to form a palladium-amido complex, and finally, reductive elimination to yield the N-arylated product and regenerate the Pd(0) catalyst.[4]
Challenges & Strategic Solutions for {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol:
-
Steric Hindrance: The spirocyclic nature presents significant steric bulk around the nitrogen atom. This can hinder both the coordination of the amine to the palladium center and the final reductive elimination step.[4]
-
Solution: Employing sterically hindered, electron-rich phosphine ligands is crucial. Ligands like BrettPhos, RuPhos, or XPhos are designed to accelerate these challenging steps by creating a more reactive, coordinatively unsaturated palladium center.[5]
-
-
Substrate Basicity: The amine is provided as a hydrochloride salt, necessitating neutralization.
-
Solution: A strong, non-nucleophilic base is required. Sodium or lithium tert-butoxide (NaOtBu, LiOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are common choices that effectively deprotonate the ammonium salt and facilitate the catalytic cycle.[4]
-
-
Functional Group Tolerance: The primary alcohol must be tolerated.
-
Solution: Modern catalyst systems exhibit excellent functional group tolerance.[6] However, if side reactions (e.g., O-arylation) are observed, protection of the alcohol as a silyl ether (e.g., TBS) may be necessary.
-
The Suzuki-Miyaura Coupling: Forging C-C Bonds
The Suzuki-Miyaura reaction couples an organoboron reagent with an organic halide or triflate.[7] It is one of the most versatile C-C bond-forming methods due to the mild reaction conditions and the commercial availability of a vast array of boronic acids and esters.[2]
To utilize this reaction, the spirocyclic scaffold must first be functionalized with a halide or triflate. For instance, if a derivative with a halogenated aromatic ring attached to the nitrogen is synthesized via the Buchwald-Hartwig reaction, a subsequent Suzuki coupling can be performed.
Challenges & Strategic Solutions:
-
Ligand Choice: The nature of the ligand profoundly impacts reaction efficiency. For coupling with sp³-hybridized carbons (if using an alkylboron reagent), ligands must suppress unwanted side reactions like β-hydride elimination.[8][9] For aryl-aryl couplings, ligands like SPhos or RuPhos are often effective.[8]
-
Base and Solvent: The choice of base is critical for activating the boronic acid in the transmetalation step.[8] Aqueous bases like K₃PO₄ or K₂CO₃ are commonly used, often in solvent systems like dioxane/water or toluene/water.
Experimental Protocols & Workflows
Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) must be worn. All palladium catalysts and phosphine ligands are air- and/or moisture-sensitive and should be handled under an inert atmosphere (Nitrogen or Argon).
Protocol 1: Buchwald-Hartwig N-Arylation of {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride
This protocol details the coupling of the title compound with a representative aryl bromide (e.g., 4-bromoanisole).
Materials:
-
{3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride (1.0 eq)
-
Aryl or Heteroaryl Bromide (1.1 - 1.2 eq)
-
Palladium Precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)
-
Phosphine Ligand (e.g., BrettPhos, 2-4 mol%)
-
Base (e.g., Sodium tert-butoxide, 2.5 - 3.0 eq)
-
Anhydrous Solvent (e.g., Toluene or 1,4-Dioxane)
Step-by-Step Procedure:
-
Vessel Preparation: To a dry Schlenk tube or reaction vial equipped with a magnetic stir bar, add {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride, the aryl bromide, and sodium tert-butoxide.
-
Catalyst Addition: In a glovebox or under a positive flow of inert gas, add the palladium precatalyst and the phosphine ligand.
-
Solvent Addition: Add the anhydrous solvent via syringe.
-
Reaction: Seal the vessel and place it in a preheated oil bath at 80-110 °C. Stir the reaction for 12-24 hours.
-
Monitoring: Monitor the reaction progress by TLC or LC-MS.
-
Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and carefully quench with water. Separate the organic layer, and extract the aqueous layer twice with ethyl acetate.
-
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.
Protocol 2: Sequential Buchwald-Hartwig / Suzuki-Miyaura Coupling
This workflow outlines a strategy to first install a "handle" for C-C bond formation.
Step A: Buchwald-Hartwig Amination with a Dihalogenated Arene
-
Follow Protocol 1, but use a dihalogenated aryl species (e.g., 1-bromo-4-iodobenzene) as the coupling partner. The higher reactivity of the C-I bond will lead to selective initial coupling.[4]
Step B: Suzuki-Miyaura Cross-Coupling
-
Materials:
-
N-arylated spirocycle from Step A (1.0 eq)
-
Boronic Acid or Ester (1.2-1.5 eq)
-
Palladium Catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf), 2-5 mol%)
-
Aqueous Base (e.g., 2M K₂CO₃ or K₃PO₄)
-
Solvent System (e.g., 1,4-Dioxane/Water or Toluene/Ethanol/Water)
-
-
Step-by-Step Procedure:
-
Setup: To a reaction vial, add the N-arylated spirocycle, the boronic acid, and the palladium catalyst.
-
Solvent and Base: Add the organic solvent system followed by the aqueous base.
-
Reaction: Degas the mixture by bubbling argon or nitrogen through it for 10-15 minutes. Seal the vial and heat to 80-100 °C for 4-16 hours.
-
Work-up & Purification: Follow steps 5-7 from Protocol 1.
-
Data Presentation: Optimizing Reaction Conditions
The choice of ligand, base, and solvent is critical for success, especially with challenging substrates. The following table provides a starting point for optimization.
| Parameter | Buchwald-Hartwig Amination | Suzuki-Miyaura Coupling | Rationale & Causality |
| Pd Precatalyst | Pd₂(dba)₃, Pd(OAc)₂ | Pd(PPh₃)₄, PdCl₂(dppf) | Choice depends on the catalytic cycle; Pd(0) sources are common. Precatalysts offer better stability and reproducibility.[4] |
| Ligand | BrettPhos, RuPhos, XPhos | SPhos, dppf, PPh₃ | Buchwald: Bulky, electron-rich ligands accelerate reductive elimination for hindered amines.[5] Suzuki: Ligand choice depends on the coupling partners; dppf is robust for many aryl-aryl couplings.[10] |
| Base | NaOtBu, LHMDS, K₃PO₄ | K₂CO₃, K₃PO₄, Cs₂CO₃ | Buchwald: Strong, non-nucleophilic bases are needed to deprotonate the amine.[6] Suzuki: Weaker inorganic bases facilitate transmetalation by activating the boronic acid.[8] |
| Solvent | Toluene, Dioxane, CPME | Dioxane/H₂O, Toluene/H₂O | Aprotic solvents are standard. The inclusion of water in Suzuki reactions can be beneficial for dissolving the base and boronic acid.[11] |
| Temperature | 80 - 110 °C | 80 - 100 °C | Sufficient thermal energy is required to overcome activation barriers, but excessive heat can lead to catalyst decomposition or side reactions.[12] |
Conclusion & Future Outlook
The {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol scaffold represents a valuable entry point into novel, three-dimensional chemical matter. The protocols and strategic guidance outlined in this document provide a robust framework for its successful functionalization via palladium-catalyzed cross-coupling. By carefully selecting sterically appropriate ligands and optimizing reaction conditions, researchers can efficiently generate diverse libraries of N-arylated and C-C coupled spirocycles. This capability is paramount for accelerating structure-activity relationship (SAR) studies and advancing the development of next-generation therapeutics. The principles discussed herein are broadly applicable to other complex, saturated heterocyclic systems, empowering chemists to tackle challenging synthetic targets in drug discovery.
References
-
Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. ACS Medicinal Chemistry Letters. Available at: [Link]
-
Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. Molecules. Available at: [Link]
-
Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases. Journal of the American Chemical Society. Available at: [Link]
-
Ligand Effects on the Stereochemical Outcome of Suzuki-Miyaura Couplings. The Journal of Organic Chemistry. Available at: [Link]
-
Amines as the ligands for palladium-catalyzed coupling reactions. ResearchGate. Available at: [Link]
-
A Simple and Efficient Protocol for Suzuki Coupling Reactions of Aryl Chlorides and Aryl Bromides in Aqueous DMF. ResearchGate. Available at: [Link]
-
Recent Advances of Modern Protocol for C-C Bonds—The Suzuki Cross-Coupling. International Journal of Molecular Sciences. Available at: [Link]
-
Cobalt-Catalyzed C(sp2)–C(sp3) Suzuki–Miyaura Cross-Coupling Enabled by Well-Defined Precatalysts with L,X-Type Ligands. ACS Catalysis. Available at: [Link]
-
Palladium- and nickel-catalyzed C-N cross-coupling reactions featuring soluble organic bases. DSpace@MIT. Available at: [Link]
-
Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews. Available at: [Link]
-
Buchwald–Hartwig amination. Wikipedia. Available at: [Link]
-
Palladium-catalysed C-H activation of aliphatic amines to give strained nitrogen heterocycles. Nature. Available at: [Link]
-
The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry. Available at: [Link]
-
Recent Advances in Metal-Catalyzed Alkyl–Boron (C(sp3)–C(sp2)) Suzuki-Miyaura Cross-Couplings. Molecules. Available at: [Link]
-
Suzuki coupling for preparation of allenes – ligand effects and chirality transfer. Organic Chemistry Frontiers. Available at: [Link]
-
Asymmetric Suzuki-Miyaura coupling of heterocycles via Rhodium-catalysed allylic arylation of racemates. ResearchGate. Available at: [Link]
-
Preparation and Suzuki−Miyaura Coupling Reactions of Tetrahydropyridine-2-boronic Acid Pinacol Esters. The Journal of Organic Chemistry. Available at: [Link]
-
Preparation of 3-azaspiro[5.5]undecane, 1-oxa- and 2-oxa-9-azaspiro[5.5]undecane derivatives 27–29. ResearchGate. Available at: [Link]
-
Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions. Chemical.AI. Available at: [Link]
-
Challenging cross couplings, in water, aided by in situ iodination of (hetero)aromatic bromides. Chemical Science. Available at: [Link]
-
Impact of Cross-Coupling Reactions in Drug Discovery and Development. Journal of Medicinal Chemistry. Available at: [Link]
-
Practical Aspects of Carbon-Carbon Cross-Coupling Reactions Using Heteroarenes. University of Groningen. Available at: [Link]
-
Stereoselective synthesis of diazaspiro[5.5]undecane derivatives via base promoted [5+1] double Michael addition of N,N'-dimethylbarbituric acid with dienones. ResearchGate. Available at: [Link]
-
4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain. ACS Publications. Available at: [Link]
-
Synthesis and Structure of New 3,3,9,9-Tetrasubstituted-2,4,8,10-Tetraoxaspiro[5.5]undecane Derivatives. Molecules. Available at: [Link]
-
3-Oxa-9-azaspiro[5.5]undecane. PubChem. Available at: [Link]
-
Challenging cross couplings, in water, aided by in situ iodination of (hetero)aromatic bromides. Semantic Scholar. Available at: [Link]
-
Multigram Synthesis and Physicochemical Evaluation of (Oxa)Azaspiro[2.n]alkane Building Blocks. ChemRxiv. Available at: [Link]
Sources
- 1. Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
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- 4. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings? - RCS Research Chemistry Services [rcs.wuxiapptec.com]
- 5. Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Palladium- and nickel-catalyzed C-N cross-coupling reactions featuring soluble organic bases [dspace.mit.edu]
- 7. pdf.benchchem.com [pdf.benchchem.com]
- 8. mdpi.com [mdpi.com]
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- 12. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
Application Note: Formulation of {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol Hydrochloride for In Vivo Dosing
Application Note: Formulation of {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol Hydrochloride for In Vivo Dosing
Rationale & Physicochemical Profiling
The paradigm shift toward increasing the fraction of sp3-hybridized carbons (Fsp3) in drug discovery has driven the widespread adoption of spirocyclic scaffolds. By escaping "flatland," these 3D architectures improve target specificity, metabolic stability, and overall clinical success rates (). The compound {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride (CAS: 2728101-21-9) exemplifies this structural evolution. Featuring a spiro[5.5]undecane core, a hydrophilic oxa-bridge, and a hydroxymethyl moiety, this amine is frequently utilized in hit-to-lead optimization for diverse targets, including bacterial carbonic anhydrases and G-protein coupled receptors ().
While the hydrochloride (HCl) salt form imparts excellent aqueous solubility, formulating this compound for in vivo preclinical dosing requires precise control over pH, osmolality, and vehicle composition.
Causality in Formulation Dynamics
Because this API is an HCl salt of an aliphatic amine (predicted pKa ~9.5), dissolving it in unbuffered water results in the dissociation of the strong acid (HCl) and the weak base, driving the solution pH down to approximately 4.0–4.5. Administering an unbuffered, acidic solution intravenously (IV) causes localized phlebitis, hemolysis, and precipitation of plasma proteins. Conversely, over-titrating the pH above 8.5 during formulation will deprotonate the amine, causing the highly lipophilic free base to crash out of solution. Therefore, the formulation must be strictly maintained within a "Goldilocks zone" of pH 6.5–7.5.
Quantitative Physicochemical Summary
| Property | Value | Formulation Implication |
| Molecular Formula | C10H20ClNO2 | Small molecule, easily crosses biological membranes. |
| Molecular Weight | 221.73 g/mol (Salt) | Requires correction factor (0.83) if dosing based on free base weight. |
| Salt Form | Hydrochloride (HCl) | High aqueous solubility; causes acidic pH shift in unbuffered vehicles. |
| Predicted pKa | ~9.5 (Secondary Amine) | Remains >99% protonated at physiological pH (7.4), ensuring solubility. |
| Chromophore | None (Aliphatic) | Cannot be quantified by standard UV-Vis; requires HPLC-CAD or LC-MS for QC. |
Formulation Strategy & Vehicle Selection
The selection of the dosing vehicle is dictated by the intended route of administration and the required dose concentration. Because the oxa-bridge and hydroxymethyl group provide intrinsic hydrophilicity, aggressive co-solvents (like Cremophor EL or high concentrations of DMSO) are rarely necessary and should be avoided to prevent vehicle-induced toxicity artifacts in pharmacokinetic (PK) data.
| Dosing Route | Target Concentration | Preferred Vehicle | Causality & Justification |
| PO / IP | 5 – 10 mg/mL | 0.9% Saline (NaCl) | High volume tolerance. Saline is isotonic. Minor pH deviations (pH 5-6) are tolerated in the GI tract and peritoneum. |
| IV | 10 – 30 mg/mL | 1x PBS (pH 7.4) | Intravenous dosing requires strict isotonicity and physiological pH to prevent hemolysis. PBS provides necessary buffering capacity against the HCl salt. |
| SC | > 30 mg/mL | 5% PEG400 in Saline | Subcutaneous routes require low volumes. PEG400 acts as a co-solvent to prevent tissue-site precipitation at maximum concentrations. |
Experimental Workflows
Workflow for formulating spirocyclic amine HCl salts for in vivo dosing.
Protocol A: Preparation of a 10 mg/mL Aqueous Solution (PO / IP Dosing)
This protocol utilizes a simple saline vehicle, ideal for standard efficacy models.
-
API Weighing: Weigh exactly 10.0 mg of {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride into a sterile, depyrogenated glass vial.
-
Vehicle Addition: Add 900 µL of sterile 0.9% NaCl solution.
-
Dissolution: Vortex for 60 seconds. The compound will dissolve rapidly due to the HCl salt form.
-
pH Titration (Critical): Check the pH using a micro-probe. The pH will likely read ~4.5. Add 0.1 N NaOH in 2 µL increments, vortexing between additions, until the pH reaches 6.5. Do not exceed pH 8.0 to prevent free-base precipitation.
-
Volume Adjustment: QS (quantum satis) to exactly 1.0 mL with 0.9% NaCl.
-
Sterilization: Pass the solution through a 0.22 µm Polyethersulfone (PES) syringe filter. Note: PES is chosen over Nylon to prevent non-specific binding of the aliphatic amine.
Protocol B: Preparation of a 30 mg/mL Buffered Solution (IV Dosing)
High-concentration IV dosing requires robust buffering to counteract the high molarity of the acidic salt.
-
API Weighing: Weigh 30.0 mg of the API into a glass vial.
-
Buffering: Add 800 µL of 1x Phosphate-Buffered Saline (PBS), pH 7.4.
-
Dissolution & Sonication: Vortex vigorously. If the solution appears cloudy, sonicate in a water bath at room temperature for 5 minutes.
-
pH & Osmolality Check: Verify the pH is between 7.0 and 7.4. The strong buffering capacity of PBS usually negates the need for NaOH titration. Verify osmolality using a freezing-point osmometer (Target: 280–320 mOsm/kg).
-
Volume Adjustment: QS to 1.0 mL with 1x PBS.
-
Sterilization: Filter through a 0.22 µm PES syringe filter.
Quality Control: A Self-Validating System
A protocol is only scientifically sound if it contains internal mechanisms to validate its success. Because {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol lacks a conjugated pi-system, it is "invisible" to standard UV detectors at 254 nm.
The Self-Validation Loop:
-
Pre-Filtration vs. Post-Filtration Recovery: Analyze aliquots taken before and after the 0.22 µm filtration step using HPLC coupled with a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD). The post-filtration peak area must be ≥98% of the pre-filtration area. A drop in recovery indicates that the pH was pushed too high, causing the free base to precipitate and get caught in the filter.
-
Physical Stability Hold: Store a 100 µL aliquot of the final formulation at room temperature for 24 hours. Visually inspect against a black/white background for Tyndall scattering (micro-precipitates).
-
Endotoxin Testing: For IV formulations, perform a Limulus Amebocyte Lysate (LAL) assay. The formulation must contain < 5 EU/kg of animal body weight to prevent endotoxin-induced cytokine storms, which confound in vivo efficacy data.
In Vivo Pharmacokinetic Implications
Once successfully formulated and administered, the spirocyclic nature of the compound dictates its biological fate. The high Fsp3 character significantly increases the Volume of Distribution (Vd) by enhancing tissue penetration compared to planar, aromatic analogs.
Pharmacokinetic distribution and target engagement pathway for spirocyclic amines.
References
-
Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Complexity and Improving Success in Clinical Discovery. Journal of Medicinal Chemistry, 52(21), 6752–6756. URL:[Link]
-
Holly, K. J., et al. (2025). Hit-to-Lead Optimization of Acetazolamide-Based Bacterial Carbonic Anhydrase Inhibitors with Efficacy In Vivo for Treatment of Vancomycin-Resistant Enterococci Septicemia. Journal of Medicinal Chemistry, 68(17), 18597-18624. URL:[Link]
Technical Notes & Optimization
Technical Support Center: Optimizing Flash Chromatography for {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol Hydrochloride
Technical Support Center: Optimizing Flash Chromatography for {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol Hydrochloride
Welcome to the technical support center for the purification of {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for optimizing the flash chromatography of this challenging polar, basic compound. Here, we move beyond generic protocols to explain the "why" behind the "how," ensuring your purifications are both successful and reproducible.
Introduction: Understanding the Challenge
{3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride is a spirocyclic compound featuring a secondary amine and a primary alcohol. Its hydrochloride salt form renders it highly polar and water-soluble, while the basic nitrogen presents a significant challenge for standard silica gel chromatography. The acidic nature of silica's silanol groups (Si-OH) can lead to strong, often irreversible, binding of the basic amine, resulting in poor peak shape (tailing), low recovery, and inadequate separation[1][2]. This guide provides a systematic approach to overcome these issues.
Frequently Asked Questions (FAQs)
Q1: What are the key physicochemical properties of {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride that I should consider for flash chromatography?
A1: Understanding the molecule's properties is the first step to developing a successful purification method.
| Property | Value/Characteristic | Implication for Flash Chromatography |
| Molecular Formula | C₉H₁₈ClNO | Indicates a relatively small molecule.[3] |
| Appearance | White to off-white powder | Standard for many hydrochloride salts.[3] |
| Polarity | High | The presence of the hydroxyl group, the ether oxygen, and especially the amine hydrochloride salt makes the molecule very polar. This suggests that highly polar mobile phases will be required for elution on normal-phase silica. |
| Basicity (pKa) | The pKa of the secondary amine is critical. While not explicitly found for this exact molecule, similar 9-azaspiro[5.5]undecane derivatives have calculated pKa values that indicate significant basicity.[4] | The basic amine will strongly interact with acidic silanol groups on standard silica gel, leading to peak tailing and poor recovery.[1][5] |
| Solubility | As a hydrochloride salt, it is expected to have good solubility in polar solvents like methanol and water, but poor solubility in non-polar solvents like hexanes or ethyl acetate.[6] | This impacts both sample loading and mobile phase selection. Poor solubility in the loading solvent can cause precipitation on the column. |
Q2: Can I use standard normal-phase silica gel for this compound?
A2: Yes, but with significant modifications to the mobile phase. Directly applying the compound to a standard silica column with a neutral eluent system (e.g., hexane/ethyl acetate or dichloromethane/methanol) will likely result in severe peak tailing and potential loss of the compound on the column[1][2]. The acidic silica surface strongly retains the basic amine. To mitigate this, a basic modifier must be added to the mobile phase to "neutralize" the silica surface and compete with the analyte for active sites.[1][2]
Q3: What kind of basic modifiers should I use, and at what concentration?
A3: The goal is to add a volatile base to the mobile phase that will not interfere with post-purification workup.
-
Triethylamine (TEA): A common choice, typically added at 0.1-2% (v/v) to the mobile phase. It's effective at masking silanol groups.
-
Ammonium Hydroxide (NH₄OH): Often used in a solution of methanol (e.g., 1-10% NH₄OH in MeOH) which is then used as the polar component in a solvent system like Dichloromethane/Methanol.[7][8] This is a very effective but more aggressive modifier.
-
Pyridine: Can also be used but is less common due to its odor and higher boiling point.
Start with a lower concentration (e.g., 0.5% TEA) and increase if peak shape does not improve.
Q4: What about reversed-phase or other stationary phases?
A4: These are excellent alternatives if normal-phase chromatography proves difficult.
-
Reversed-Phase (C18): This is a powerful technique for polar, water-soluble compounds.[1] Since the compound is a salt, it will be soluble in typical reversed-phase eluents like water/acetonitrile or water/methanol. To ensure good peak shape, it is often beneficial to add a pH modifier to the mobile phase, such as 0.1% formic acid or acetic acid, to keep the amine protonated consistently.[9]
-
Amine-Functionalized Silica: This is a type of normal-phase column where the silica surface is bonded with aminopropyl groups. This creates a more basic surface, which is ideal for purifying basic compounds without needing a mobile phase modifier.[1][2]
-
Alumina (Basic or Neutral): Alumina can be an effective alternative to silica for the purification of amines.[7]
-
Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC uses a polar stationary phase (like silica or a diol column) with a high organic content mobile phase. It's an excellent technique for very polar compounds that are poorly retained in reversed-phase.[10][11]
Troubleshooting Guide
This section addresses common problems encountered during the purification of {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride.
Problem 1: Severe Peak Tailing in Normal-Phase Chromatography
Cause: Strong secondary interactions between the basic amine of your compound and the acidic silanol groups on the silica surface.[5][12] A portion of the analyte is retained longer, smearing the peak.
Solutions:
-
Introduce a Basic Modifier:
-
Protocol: Add 0.5-2% triethylamine (TEA) or ammonium hydroxide to your mobile phase. For example, if your eluent is 10% Methanol in Dichloromethane, prepare the methanol portion as a stock solution containing the additive.
-
Rationale: The basic modifier neutralizes the acidic silanol sites on the silica, preventing your amine from binding too strongly.[1][2] This results in a more symmetrical peak shape.
-
-
Switch to a Different Stationary Phase:
-
Protocol: Use an amine-functionalized silica column or a basic alumina column.[1][7] These stationary phases have a basic or neutral surface, which eliminates the problematic acid-base interaction.
-
Rationale: By changing the surface chemistry of the stationary phase, you remove the root cause of the peak tailing.
-
Workflow for Troubleshooting Peak Tailing
Caption: Decision tree for addressing peak tailing.
Problem 2: Compound Does Not Elute from the Column (or Very Low Recovery)
Cause: The compound has either irreversibly adsorbed to the silica gel due to strong ionic interactions, or it has low solubility in the chosen mobile phase.
Solutions:
-
Increase Mobile Phase Polarity and Add a Modifier:
-
Protocol: If using a Dichloromethane/Methanol system, gradually increase the percentage of methanol. Crucially, ensure a basic modifier (like NH₄OH in the methanol) is present. A gradient from 0% to 20% of (10% NH₄OH in Methanol) / Dichloromethane might be effective.
-
Rationale: Increasing the polar component of the mobile phase will help to elute the polar compound. The basic modifier is essential to break the strong interaction with the silica.[1]
-
-
Use Reversed-Phase Chromatography:
-
Protocol: Dissolve the sample in a small amount of water or methanol. Use a C18 column and a gradient of water/acetonitrile or water/methanol. Start with a high aqueous percentage (e.g., 95% water) and gradient to a higher organic percentage.
-
Rationale: As a polar salt, the compound is well-suited for reversed-phase chromatography where polar compounds elute first.[1] This avoids the issue of strong adsorption to silica.
-
Problem 3: Poor Resolution from Impurities
Cause: The chosen solvent system does not provide enough selectivity between your compound and the impurities.
Solutions:
-
Optimize the Solvent System via TLC:
-
Protocol: Use Thin Layer Chromatography (TLC) to screen different solvent systems. The goal is to find a system where your target compound has an Rf value between 0.1 and 0.4.[13] Test different solvent combinations (e.g., Dichloromethane/Methanol, Ethyl Acetate/Methanol, Chloroform/Methanol/Ammonium Hydroxide) to find the best separation.[8]
-
Rationale: TLC is a rapid and inexpensive way to determine the optimal mobile phase for flash chromatography.[14][15] A good separation on TLC will translate to a good separation on the column.
-
-
Switch Chromatography Mode:
-
Protocol: If normal-phase does not provide adequate resolution, switch to reversed-phase.
-
Rationale: Reversed-phase separates compounds based on hydrophobicity, a different mechanism than the adsorption/desorption of normal-phase.[1] This change in selectivity can often separate previously co-eluting impurities.
-
Experimental Protocol: Method Development using TLC
-
Prepare the Sample: Dissolve a small amount of the crude {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride in methanol.
-
Prepare TLC Chambers: Use several chambers with different solvent systems.
-
System A: 90:10 Dichloromethane / Methanol + 1% Triethylamine
-
System B: 85:15:1 Dichloromethane / Methanol / Ammonium Hydroxide
-
System C: 95:5 Acetonitrile / Water + 0.1% Formic Acid (for reversed-phase TLC plates)
-
-
Spot and Develop: Spot the sample on silica (for A & B) and C18 (for C) TLC plates. Develop the plates in the prepared chambers.
-
Visualize: Use a UV lamp (if impurities are UV active) and/or a potassium permanganate stain to visualize the spots.
-
Analyze: Identify the solvent system that gives the best separation and an Rf value for the target compound between 0.1 and 0.4.[13] This system is the best starting point for your flash chromatography method.
Workflow for Method Development
Caption: Step-by-step workflow for TLC method development.
References
- King Group. (n.d.). Successful Flash Chromatography.
-
Berg, R. (2023). Optimization of automated flash chromatography methods for purification of two organic chemistry compounds for production use. Theseus. Retrieved from [Link]
-
Plu.mx. (n.d.). Supercritical fluid chromatography for separation and preparation of tautomeric 7-epimeric spiro oxindole alkaloids from Uncaria macrophylla. Retrieved from [Link]
- HPLC Troubleshooting Guide. (n.d.).
-
Biotage. (2023, November 21). How does an acid pH modifier impact flash chromatography? Retrieved from [Link]
-
Biotage. (2023, February 10). How to Optimize TLC to Enhance Purification by Flash Chromatography. Retrieved from [Link]
-
Flash Column Chromatography. (n.d.). Retrieved from [Link]
-
Stoll, D., & Dolan, J. (2025, October 29). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. LCGC International. Retrieved from [Link]
-
NIH. (n.d.). CID 168318420 | C20H38N2. PubChem. Retrieved from [Link]
-
Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]
- The Effect of Different Amines Added to Eluents as Silanol Masking Agents on the Chromatographic Behavior of Some Diuretics. (n.d.).
-
Phenomenex. (n.d.). GC Tech Tip: Peak Shape Problems - Tailing Peaks. Retrieved from [Link]
-
ACS Publications. (2019, November 19). 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain. Retrieved from [Link]
-
Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]
-
PMC. (n.d.). Effect of Mobile Phase Additives on the Resolution of Four Bioactive Compounds by RP-HPLC. Retrieved from [Link]
-
PubMed. (2001, April 13). Hydrophilic interaction chromatography using amino and silica columns for the determination of polar pharmaceuticals and impurities. Retrieved from [Link]
-
Teledyne Labs. (n.d.). HILIC Purification Strategies for Flash Chromatography. Retrieved from [Link]
-
Biotage. (2023, February 10). How should I purify a complex, polar, amide reaction mixture? Retrieved from [Link]
-
Pharmaceutical Sciences. (2025, April 24). Solubility of Different Polymorphs of Drugs in Mono- and Mixed-Solvents at Various Temperatures. Retrieved from [Link]
-
ResearchGate. (2024, August). The synthesis of 1-oxa-9-azaspiro[5.5]undecane derivatives and optimization of antituberculosis activity thereof. Retrieved from [Link]
- Hong Lab. (n.d.). Discovery of Spiro-Piperidine Inhibitors and Their Modulation of the Dynamics of the M2 Proton Channel from Influenza A Virus.
-
Reddit. (2017, March 27). Flash column of very polar amine without access to reverse phase silica? Retrieved from [Link]
-
PMC. (n.d.). Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. Retrieved from [Link]
- Stereoselective synthesis of diazaspiro[5.5]undecane derivatives via base promoted [5+1] double Michael addition of N,N. (n.d.).
-
PMC. (2020, March 13). Solubility of Azilsartan in Methanol, Ethanol, Acetonitrile, n-Propanol, Isopropanol, Tetrahydrofuran, and Binary Solvent Mixtures between 293.15 and 333.15 K. Retrieved from [Link]
-
NextSDS. (n.d.). {9-oxa-2-azaspiro[5.5]undecan-3-yl}methanol. Retrieved from [Link]
Sources
- 1. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
- 2. biotage.com [biotage.com]
- 3. 3-oxa-9-azaspiro[5.5]undecane hydrochloride 97% | CAS: 1380300-88-8 | AChemBlock [achemblock.com]
- 4. pubs.acs.org [pubs.acs.org]
- 5. elementlabsolutions.com [elementlabsolutions.com]
- 6. Solubility of Azilsartan in Methanol, Ethanol, Acetonitrile, n-Propanol, Isopropanol, Tetrahydrofuran, and Binary Solvent Mixtures between 293.15 and 333.15 K - PMC [pmc.ncbi.nlm.nih.gov]
- 7. chem.rochester.edu [chem.rochester.edu]
- 8. reddit.com [reddit.com]
- 9. biotage.com [biotage.com]
- 10. Hydrophilic interaction chromatography using amino and silica columns for the determination of polar pharmaceuticals and impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. teledynelabs.com [teledynelabs.com]
- 12. pdf.benchchem.com [pdf.benchchem.com]
- 13. biotage.com [biotage.com]
- 14. theseus.fi [theseus.fi]
- 15. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
Technical Support Center: Scale-Up & Troubleshooting for {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol Hydrochloride
Technical Support Center: Scale-Up & Troubleshooting for {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol Hydrochloride
Welcome to the Process Chemistry Support Center. {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride is a highly valuable, sp3-enriched spirocyclic building block. By incorporating an oxygen atom into the spirocyclic unit, this scaffold dramatically improves water solubility and lowers lipophilicity compared to its carbocyclic analogs[1]. It is increasingly utilized in the synthesis of advanced therapeutics, including GLP-1 agonists[2] and complement factor D inhibitors[3].
However, transitioning this complex bicyclic system from milligram-scale discovery to kilogram-scale manufacturing introduces severe thermodynamic, kinetic, and stereochemical hurdles[4]. This guide provides field-proven troubleshooting protocols, mechanistic explanations, and self-validating workflows to ensure reproducible scale-up.
Spiro-Annulation & Ring Closure
Q: When scaling the spiro-annulation step beyond 50 grams, my yields drop from 85% to 40%, and I observe significant oligomerization. How can I resolve this?
Causality: The formation of the spiro[5.5]undecane architecture is entropically disfavored. At the lab scale, chemists artificially suppress competing intermolecular side reactions by using high-dilution conditions. Upon scale-up, maintaining these massive solvent volumes becomes economically and operationally unfeasible. Consequently, higher local concentrations of reactive intermediates lead to polymerization[5]. Furthermore, the heteroatom substitutions (oxa and aza) introduce complex stereoelectronic interactions, such as anomeric effects, which dictate the stability of the transition states during ring closure[6].
Solution: Transition from batch reactors to continuous flow chemistry. Flow reactors provide superior mass and heat transfer, allowing for pseudo-high-dilution conditions without the massive solvent overhead[7].
Protocol: Continuous Flow Spiro-Annulation
-
Preparation: Formulate a 0.5 M solution of the linear acyclic precursor in anhydrous 2-methyltetrahydrofuran (2-MeTHF).
-
Execution: Pump the solution through a perfluoroalkoxy (PFA) tubing reactor (10 mL internal volume) at a flow rate of 1.0 mL/min, maintaining the reactor heating zone strictly at 80 °C.
-
Self-Validation Check: Monitor the reactor output via inline UV-Vis or IR spectroscopy. A steady-state conversion should be achieved within 3 residence times. Diagnostic: If reactor back-pressure increases by >15%, it indicates localized precipitation of oligomers. Immediately increase the flow rate by 10% to enhance turbulent mixing and clear the blockage.
-
Quench: Collect the output directly into a high-shear quench flask containing saturated aqueous NH4Cl maintained at 0 °C.
Diastereoselective Hydroxymethylation at C8
Q: The introduction of the hydroxymethyl group at C8 yields a 1:1 mixture of diastereomers at pilot scale, whereas I achieved a 9:1 d.r. in the lab. Why is stereocontrol failing?
Causality: The C8 position is adjacent to the basic N9 nitrogen. The desired stereochemical outcome relies heavily on kinetic control. At the lab scale, rapid cooling to -78 °C freezes the piperidine ring in a single chair conformation, directing the incoming reagent to one face. In large-scale batch reactors, poor heat transfer creates localized warm zones (thermal gradients) during the exothermic addition of the reducing/alkylating agent[5]. This thermal runaway provides enough energy for the ring to undergo a chair-chair flip, shifting the reaction toward thermodynamic control and destroying the diastereomeric ratio.
Solution: Implement precise cryogenic dosing protocols utilizing sterically demanding reagents to amplify the facial bias of the spirocyclic conformation.
Protocol: Scalable Stereoselective Reduction
-
Preparation: Cool the C8-aldehyde/ester intermediate (1.0 eq) in dichloromethane (DCM) to -40 °C. Note: -40 °C is chosen over -78 °C to ensure scalable, cost-effective refrigeration.
-
Equipment: Utilize a jacketed reactor equipped with a high-shear impeller to eliminate thermal gradients.
-
Execution: Dose the sterically hindered reducing agent (e.g., L-Selectride, 1.2 eq) via a subsurface dip-tube directly into the high-shear zone. Regulate the dosing rate to maintain the internal temperature strictly below -35 °C.
-
Self-Validation Check: Pull a 1 mL aliquot 15 minutes post-dosing. Quench in cold methanol and analyze via chiral HPLC. Diagnostic: If the d.r. is < 8:1, halt the dosing immediately, lower the jacket temperature by 5 °C, and increase the agitation speed by 50 RPM before resuming.
Salt Formation & Crystallization
Q: Upon adding HCl to the free base, I isolate a hygroscopic, gummy oil instead of a filterable powder. How do I force crystallization?
Causality: {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol is highly polar. Rapid addition of HCl causes immediate, uncontrolled supersaturation. Instead of nucleating crystals, the system undergoes liquid-liquid phase separation ("oiling out"). This amorphous oil traps residual solvents and impurities, rendering the final hydrochloride salt highly hygroscopic and unfilterable.
Solution: Employ a controlled anti-solvent crystallization strategy utilizing a defined metastable zone and seed crystals to bypass the amorphous phase entirely.
Protocol: Controlled HCl Salt Crystallization
-
Dissolution: Dissolve the crude free base in 5 volumes of ethyl acetate (EtOAc) at 40 °C.
-
Acidification: Slowly add 0.95 equivalents of 2N HCl in isopropanol over a 1-hour period via a dosing pump.
-
Self-Validation Check: The solution must remain clear. Diagnostic: If localized cloudiness persists for more than 30 seconds after a drop is added, pause the addition and increase agitation until the solution clears.
-
Seeding: Introduce 1% w/w seed crystals of authentic {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride.
-
Maturation: Hold the suspension at 40 °C for 2 hours to allow the seed bed to mature, then cool to 5 °C at a linear, controlled rate of 0.1 °C/min.
-
Anti-Solvent Addition: Add 2 volumes of cold methyl tert-butyl ether (MTBE) as an anti-solvent over 2 hours.
-
Isolation: Filter the resulting crystalline slurry, wash with cold MTBE, and dry under a vacuum at 45 °C.
Quantitative Data: Scale-Up Metrics Comparison
The following table summarizes the critical parameter shifts required when moving from discovery to process chemistry.
| Parameter | Discovery Phase (Lab Scale) | Process Chemistry (Pilot Scale) | Mechanistic Rationale |
| Reactor Type | Batch Round-Bottom Flask | Continuous Flow / Jacketed | Mitigates thermal gradients and localized supersaturation[5]. |
| Solvent Volume | 100 volumes (High Dilution) | < 10 volumes | Reduces cost; flow chemistry prevents oligomerization at high concentrations[7]. |
| Reduction Temp | -78 °C (Dry Ice/Acetone) | -40 °C (Chiller Unit) | Balances kinetic stereocontrol with scalable refrigeration capabilities. |
| Salt Isolation | Direct precipitation (Crash out) | Seeded Anti-Solvent Crystallization | Prevents "oiling out" and ensures a highly crystalline, non-hygroscopic polymorph. |
Process Visualizations
Workflow 1: Scale-Up Decision Tree
Caption: Strategic decision tree for scaling up spirocyclic amine synthesis.
Workflow 2: Crystallization Troubleshooting Pathway
Caption: Diagnostic pathway for resolving amorphous oiling during HCl salt formation.
References
-
Oxa-spirocycles: synthesis, properties and applications. Chemical Science (RSC Publishing).
-
Heterocyclic GLP-1 agonists. Patent WO2023016546A1.
-
Compound as complement factor D inhibitor, and pharmaceutical composition and application thereof. Patent CN115894367A.
-
Modular, automated synthesis of spirocyclic tetrahydronaphthyridines from primary alkylamines. Nature Communications (via PMC).
-
Theoretical and Computational Deep Dive into Spiro[5.5]undecane Systems: A Technical Guide. Benchchem.
-
Challenges of scaling up chemical processes (based on real life experiences). Digitell Inc.
-
How to deal with Scale-up challenges of Chemistry? Prime Scholars.
Sources
- 1. Oxa-spirocycles: synthesis, properties and applications - Chemical Science (RSC Publishing) DOI:10.1039/D1SC03615G [pubs.rsc.org]
- 2. WO2023016546A1 - Heterocyclic glp-1 agonists - Google Patents [patents.google.com]
- 3. CN115894367A - Compound as complement factor D inhibitor, and pharmaceutical composition and application thereof - Google Patents [patents.google.com]
- 4. primescholars.com [primescholars.com]
- 5. Challenges of scaling up chemical processes (based on real life experiences) - American Chemical Society [acs.digitellinc.com]
- 6. pdf.benchchem.com [pdf.benchchem.com]
- 7. Modular, automated synthesis of spirocyclic tetrahydronaphthyridines from primary alkylamines - PMC [pmc.ncbi.nlm.nih.gov]
Technical Support Center: Minimizing Impurities in {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol Hydrochloride Crystallization
Technical Support Center: Minimizing Impurities in {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol Hydrochloride Crystallization
As a Senior Application Scientist, I frequently encounter researchers struggling with the purification of rigid spirocyclic scaffolds. The spirocyclic amine {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol presents unique crystallization challenges. Its rigid, three-dimensional structure is highly prone to trapping structurally similar organic impurities (such as epimers or unreacted starting materials) through solid solution formation. Furthermore, the highly polar nature of its hydrochloride (HCl) salt form complicates solvent rejection.
This technical guide provides self-validating protocols, mechanistic troubleshooting, and causal explanations to help you achieve >99% purity during crystallization.
Part 1: Core Principles & Workflow
The fundamental principle of purifying spirocyclic amine HCl salts is controlling the Metastable Zone Width (MZW). Rapid cooling forces the system out of the metastable zone too quickly, leading to uncontrolled primary nucleation. This rapid lattice assembly kinetically traps non-volatile organic impurities and solvent molecules—a phenomenon known as [1]. By enforcing a slow, non-linear cooling profile, we allow the spirocyclic molecules to orient thermodynamically, rejecting mismatched impurities.
Workflow for {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol HCl crystallization.
Part 2: Self-Validating Experimental Protocol
Methodology: Optimized Cooling Crystallization
-
Dissolution : Suspend crude {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol HCl in a binary solvent system (e.g., Isopropanol/Water, 9:1 v/v) at 10 volumes. Heat to 75°C until complete dissolution is achieved.
-
Hot Filtration : Pass the solution through a 0.22 µm PTFE filter to remove insoluble particulates that act as uninvited nucleation sites.
-
Initial Cooling & Seeding : Cool the solution to 60°C at a rate of 1.0°C/min. Introduce 1-2 wt% of pure {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol HCl seed crystals.
-
Self-Validation Check: Hold the temperature at 60°C for 30 minutes. The seed crystals should remain suspended without dissolving (confirming supersaturation) or crashing out massively (confirming the system is stable within the MZW).
-
-
Isolation and Washing : Filter the slurry under a vacuum. Wash the filter cake with 2 volumes of ice-cold Isopropanol to displace the mother liquor without dissolving the product.
-
Stepwise Dissolution Validation : To validate that impurities are not trapped in the bulk crystal, perform a of a sample. If HPLC analysis shows a sudden spike in impurities after 50% of the crystal has dissolved, it indicates internal solvent occlusion or solid-solution formation[1].
Part 3: Quantitative Data on Cooling Kinetics
The table below summarizes the causal relationship between cooling rates, nucleation kinetics, and the resulting purity of the spirocyclic HCl salt.
| Cooling Rate | Nucleation Kinetics | Impurity Rejection Level | Crystal Quality Outcome |
| < 0.1 °C/min | Extremely slow, thermodynamically controlled | Very High | Large, well-defined crystals, minimal occlusion. |
| 0.1 - 1.0 °C/min | Gradual, optimal for metastable zone | High | Optimal purity, uniform size distribution[2]. |
| 1.0 - 5.0 °C/min | Accelerated, overlaps with metastable boundary | Moderate | Moderate occlusion, potential for solid solutions. |
| > 10.0 °C/min | Instantaneous, kinetically driven (Quench) | Low | Small, impure crystals, high solvent trapping[2]. |
Part 4: Troubleshooting Guide & FAQs
Q1: Why am I seeing high levels of structurally related organic impurities (e.g., epimers) trapped in my crystals despite multiple recrystallizations? A1: You are likely experiencing "solid solution formation" or kinetic occlusion. When impurities share a similar spirocyclic structural motif, they can substitute for the API in the crystal lattice if the growth rate is too fast[1]. Furthermore,, causing a lag in precipitation followed by a sudden, rapid crash-out[3]. Action: Reduce your cooling rate to <0.5°C/min during the critical nucleation phase. Implement the "Stepwise Dissolution Validation" (Protocol Step 6) to confirm whether the impurity is on the surface (removable by washing) or trapped internally (requiring a slower growth rate)[1].
Q2: I added excess Hydrochloric Acid (HCl) to force the salt out of solution, but the purity dropped significantly. Why? A2: This is a classic misapplication of the common ion effect. Adding excess HCl shifts the equilibrium to [4]. However, this rapid, forced precipitation completely bypasses the metastable zone, leading to instantaneous nucleation. The resulting crystals are small, poorly formed, and heavily contaminated with mother liquor and impurities. Action: Control the chloride concentration. Use exactly 1.0 to 1.05 equivalents of HCl during salt formation. Rely on temperature gradients rather than chemical forcing to drive crystallization.
Q3: My spirocycle forms an amorphous oil ("oiling out") instead of crystallizing. How do I fix this? A3: "Oiling out" (liquid-liquid phase separation) occurs when the supersaturation level exceeds the solubility of the liquid impurity-API mixture before it crosses the nucleation boundary of the solid crystal. exacerbates this by bypassing orderly crystal formation, resulting in an amorphous solid or oil[2]. Action: Adjust the solvent composition to increase the solubility of the oil phase (e.g., increase the water ratio slightly in the IPA/Water mix) and seed the solution just above the oiling-out temperature to force solid nucleation.
Q4: The HCl salt remains stubbornly impure. Are there alternative purification strategies? A4: Yes. If the hydrochloride salt consistently forms solid solutions with epimeric impurities, consider a crystal engineering approach. Amine hydrochlorides can form (e.g., succinic acid, fumaric acid)[5]. The introduction of a strong hydrogen bond donor to interact with the underutilized chloride ion drastically alters the crystal lattice, often excluding impurities that were previously accommodated[5].
Part 5: Troubleshooting Logic Diagram
Troubleshooting logic for minimizing impurities in spirocyclic amine HCl salts.
Sources
- 1. A Structured Approach To Cope with Impurities during Industrial Crystallization Development - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Crystallization process: how does crystallization work | Mirai Intex [mirai-intex.com]
- 3. mdpi.com [mdpi.com]
- 4. physicsforums.com [physicsforums.com]
- 5. Crystal engineering approach to forming cocrystals of amine hydrochlorides with organic acids. Molecular complexes of fluoxetine hydrochloride with benzoic, succinic, and fumaric acids - PubMed [pubmed.ncbi.nlm.nih.gov]
Reference Data & Comparative Studies
A Researcher's Guide to the Comparative Pharmacokinetics of {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol Hydrochloride Derivatives
A Researcher's Guide to the Comparative Pharmacokinetics of {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol Hydrochloride Derivatives
This guide provides a comprehensive framework for conducting a comparative pharmacokinetic (PK) analysis of novel {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride derivatives. As researchers and drug development professionals, understanding the absorption, distribution, metabolism, and excretion (ADME) properties of new chemical entities is paramount. This document offers a detailed, scientifically-grounded approach to designing, executing, and interpreting in vivo pharmacokinetic studies for this promising class of spirocyclic compounds.
The Scientific Rationale: Why Comparative Pharmacokinetics Matters
Spirocyclic scaffolds are increasingly utilized in medicinal chemistry to enhance the three-dimensionality of molecules, which can lead to improved potency, selectivity, and physicochemical properties.[1][2] The rigid nature of the spirocyclic core in {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol derivatives is expected to influence their conformational flexibility, potentially leading to more favorable interactions with biological targets.[3][4] However, these structural modifications also significantly impact a compound's pharmacokinetic profile.
A comparative pharmacokinetic study is essential to:
-
Elucidate Structure-Activity Relationships (SAR): By systematically modifying the core structure and comparing the resulting pharmacokinetic profiles, researchers can understand how different functional groups affect the compound's behavior in a biological system.
-
Guide Candidate Selection: Objective comparison of key pharmacokinetic parameters allows for the selection of drug candidates with the most promising profiles for further development.
-
Optimize Dosing Regimens: A thorough understanding of a drug's absorption and elimination characteristics is crucial for designing safe and effective dosing schedules.[5]
Foundational Physicochemical Considerations
The pharmacokinetic behavior of a drug is intrinsically linked to its physicochemical properties. For the {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride derivatives, the following aspects are of particular importance:
-
Lipophilicity (LogP/LogD): The spirocyclic nature of these compounds can have a non-intuitive effect on lipophilicity. While adding carbon atoms typically increases lipophilicity, the introduction of a spirocenter in azaspirocycles can sometimes lower the distribution coefficient (logD) at physiological pH (7.4) due to an increase in basicity.[6][7][8] This can, in turn, influence membrane permeability and plasma protein binding.
-
Solubility: The hydrochloride salt form is generally employed to enhance the aqueous solubility of basic compounds like the target derivatives.[9][10] This is a critical factor for both dissolution after oral administration and for the preparation of intravenous formulations. However, the "common ion effect" can potentially suppress the solubility of a hydrochloride salt in the acidic environment of the stomach.[11]
-
pKa: The basicity of the azaspiro-nitrogen will determine the degree of ionization at different physiological pH values, which affects solubility, absorption, and interaction with transporters and metabolizing enzymes.[12]
Designing a Robust In Vivo Pharmacokinetic Study
A well-designed in vivo study is the cornerstone of a meaningful comparative pharmacokinetic analysis. Rodent models, such as rats, are commonly used in early-stage drug discovery for their well-characterized physiology and ease of handling.[4][13]
Experimental Workflow
Caption: A typical experimental workflow for a preclinical pharmacokinetic study.
Animal Models and Dosing
-
Species: Male Sprague-Dawley rats (250-300g) are a suitable model. The use of jugular vein cannulated animals is recommended for serial blood sampling to reduce stress and improve data quality.[14]
-
Group Size: A minimum of 3-4 animals per time point is recommended if composite data is collected, or 3-4 animals per group if serial sampling is performed on each animal.[15]
-
Intravenous (IV) Administration: A single bolus injection via the tail vein or a cannulated vein at a dose of 1-2 mg/kg. The IV route provides 100% bioavailability and is essential for determining fundamental PK parameters like clearance and volume of distribution.[16]
-
Oral (PO) Administration: Oral gavage at a dose of 5-10 mg/kg. The oral route is critical for assessing absorption and oral bioavailability.[16]
Blood Sampling Schedule
A well-designed sampling schedule is crucial to accurately define the plasma concentration-time curve.
-
IV Dosing: A typical schedule would be: 0.083 (5 min), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.[15]
-
PO Dosing: A typical schedule would be: 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose.[15]
The total blood volume collected should not exceed 7.5% of the animal's circulating blood volume within a 24-hour period to avoid physiological stress that could alter the pharmacokinetic results.[11][17]
Bioanalytical Methodology: Quantifying the Analytes
A sensitive and specific bioanalytical method is required to accurately measure the concentration of the parent drug and any major metabolites in plasma samples. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high sensitivity and selectivity.[8][18]
Method Validation
The bioanalytical method must be rigorously validated according to regulatory guidelines to ensure the reliability of the data. Key validation parameters include:[19]
-
Selectivity and Specificity: The ability to differentiate and quantify the analyte in the presence of other components in the plasma matrix.
-
Accuracy and Precision: The closeness of the measured values to the true values and the degree of scatter in a series of measurements.
-
Linearity: The ability to produce results that are directly proportional to the concentration of the analyte over a defined range.
-
Recovery: The efficiency of the extraction process.
-
Matrix Effect: The influence of co-eluting, endogenous components on the ionization of the analyte.
-
Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.
Data Analysis: Unveiling the Pharmacokinetic Profile
The plasma concentration-time data for each derivative is analyzed using non-compartmental analysis (NCA).[20] This approach allows for the calculation of key pharmacokinetic parameters without assuming a specific compartmental model.
The Journey of a Drug in the Body
Caption: The journey of a drug through the body, highlighting the key ADME processes.
Key Pharmacokinetic Parameters for Comparison
The following parameters should be calculated for each derivative and administration route:
| Parameter | Description | Significance for Comparison |
| Cmax | Maximum observed plasma concentration | Indicates the rate and extent of absorption (for PO). |
| Tmax | Time to reach Cmax | Indicates the rate of absorption (for PO). |
| AUC(0-t) | Area under the plasma concentration-time curve from time 0 to the last measurable concentration | Represents the total drug exposure over time. |
| AUC(0-inf) | Area under the plasma concentration-time curve from time 0 to infinity | A more complete measure of total drug exposure. |
| t1/2 | Elimination half-life | The time required for the plasma concentration to decrease by half; indicates the duration of action. |
| CL | Clearance | The volume of plasma cleared of the drug per unit of time; a measure of elimination efficiency. |
| Vd | Volume of distribution | The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma. |
| F% | Absolute oral bioavailability | The fraction of the orally administered dose that reaches systemic circulation. |
Presenting the Comparative Data
A clear and concise summary of the pharmacokinetic data is essential for effective comparison. The following table provides a template for presenting the results for a hypothetical series of derivatives.
| Derivative | Route | Dose (mg/kg) | Cmax (ng/mL) | Tmax (h) | AUC(0-inf) (ng*h/mL) | t1/2 (h) | CL (L/h/kg) | Vd (L/kg) | F% |
| Parent Compound | IV | 1 | 550 | - | 1200 | 3.5 | 0.83 | 3.5 | - |
| PO | 5 | 450 | 1.0 | 2500 | 3.8 | - | - | 42 | |
| Derivative A | IV | 1 | 620 | - | 1500 | 4.2 | 0.67 | 3.2 | - |
| PO | 5 | 600 | 0.5 | 4500 | 4.5 | - | - | 60 | |
| Derivative B | IV | 1 | 480 | - | 950 | 2.8 | 1.05 | 4.1 | - |
| PO | 5 | 250 | 2.0 | 1300 | 3.0 | - | - | 27 |
Conclusion
This guide provides a robust framework for the comparative pharmacokinetic evaluation of {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride derivatives. By adhering to these scientifically sound principles of study design, bioanalysis, and data interpretation, researchers can effectively characterize the ADME properties of these novel compounds. This systematic approach will facilitate the identification of lead candidates with optimal pharmacokinetic profiles, ultimately accelerating their journey through the drug development pipeline.
References
- Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Consider
- Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a log D Lowering Twist. ACS Medicinal Chemistry Letters.
- Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist.
- In silico approaches for predicting ADME properties of drugs. PubMed.
- LC-MS/MS Methods for Quantifying Drugs and Metabolites in Plasma. Longdom Publishing.
- 8 Essential Characteristics of LC-MS/MS Method Valid
- Salt Selection in Drug Development. Pharmaceutical Technology.
- Effects of serial cervical or tail blood sampling on toxicity and toxicokinetic evaluation in rats.
- Recent in vivo advances of spirocyclic scaffolds for drug discovery. Taylor & Francis Online.
- Metabolism and Pharmacokinetic Studies. FDA.
- In Silico Approaches for Predicting ADME Properties of Drugs. CiNii Research.
- Recent in vivo advances of spirocyclic scaffolds for drug discovery. PubMed.
- Impact of physiochemical properties on pharmacokinetics of protein therapeutics. PubMed.
- Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes – A log D Lowering Twist.
- What is the difference between IV and PO pharmacokinetic studies?. Xtalks.
- In Vivo Pharmacokinetic (PK) Studies - Drug Discovery. Selvita.
- Comparative Pharmacokinetic Study of Continuous Venous Infusion Fluorouracil and Oral Fluorouracil With Eniluracil in Patients With Advanced Solid Tumors.
- Drug Dissolution Enhancement by Salt Formation: Current Prospects. Research Journal of Pharmaceutical Dosage Forms and Technology.
- Potential applications of spirocyclic compounds in pharmacology. Benchchem.
- Full article: Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts?. Taylor & Francis Online.
- Blood sampling: R
- Application of LCMS in small-molecule drug development. European Pharmaceutical Review.
- physicochemical property of drug molecules with respect to drug actions. JBINO.
- Hydrochloride Salt of the GABAkine KRM-II-81. PMC - NIH.
- How Physicochemical Properties of Drugs Affect Their Metabolism and Clearance. Royal Society of Chemistry.
- Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2.
- What models are used in in vivo pharmacokinetics studies?.
- and Small-Animal Studies of Safety, Pharmacokinetics (PK), and Biodistribution of Inflammasome-Targeting Nanoligomer in. bioRxiv.
- In Vivo PK and TK-BioDuro-Global CRDMO, Rooted in Science. BioDuro.
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- 7. Bioanalytical method validation considerations for LC-MS/MS assays of therapeutic proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
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- 9. researchgate.net [researchgate.net]
- 10. Comparing the Pharmacokinetics of 2 Novel Intravenous Tramadol Dosing Regimens to Oral Tramadol: A Randomized 3‐Arm Crossover Study - PMC [pmc.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance
A Senior Application Scientist's Guide to the Proper Disposal of {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride
A Senior Application Scientist's Guide to the Proper Disposal of {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride
This guide provides a detailed protocol for the safe and compliant disposal of the research chemical {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride. As a novel or specialized chemical, it requires a cautious and systematic approach to waste management. This document synthesizes regulatory standards with practical laboratory experience to ensure the safety of personnel and the protection of the environment.
Hazard Profile & Core Safety Directive
Core Directive: In the absence of specific data, and based on the hazard profile of similar molecules, {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride must be managed and disposed of as a hazardous chemical waste. [1][2] This conservative approach is the cornerstone of prudent laboratory practice.
| Hazard Class | Anticipated Risk | GHS Pictogram (Probable) | Precautionary Statement (Example) |
| Acute Toxicity (Oral) | Harmful if swallowed.[3] |
| P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.[1] |
| Skin Irritation | Causes skin irritation.[1][2] |
| P280: Wear protective gloves/protective clothing.[2] |
| Eye Irritation | Causes serious eye irritation.[1][2] |
| P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[1] |
| Respiratory Irritation | May cause respiratory irritation.[1][2] |
| P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[2] |
The Principle of Prudent Waste Management
The foundational principle for managing laboratory waste is that no experiment should begin until a comprehensive plan for the disposal of all generated waste has been established.[4] This proactive approach ensures regulatory compliance, avoids unexpected disposal challenges, and prioritizes safety. For research chemicals like {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride, this plan must default to the most protective disposal pathway.
Pre-Disposal Protocol & Risk Assessment
Before handling the waste, complete the following steps to ensure a safe and controlled process.
Step 1: Consult Institutional Guidelines Your first and most critical action is to consult your institution's Environmental Health & Safety (EHS) department and its Chemical Hygiene Plan. These resources will provide specific procedures and requirements for hazardous waste disposal at your facility.
Step 2: Assemble Personal Protective Equipment (PPE) Based on the anticipated hazards, the minimum required PPE for handling this waste includes:
-
Eye Protection: Safety glasses with side shields or chemical splash goggles.
-
Hand Protection: Chemically resistant gloves (e.g., nitrile). Dispose of contaminated gloves after use.[2]
-
Body Protection: A standard laboratory coat. Ensure all skin is covered.[2]
-
Respiratory Protection: All handling of the solid compound or solutions should be performed within a certified chemical fume hood to prevent inhalation.[1]
Step 3: Prepare the Waste Accumulation Area Designate a specific location for waste collection, known as a Satellite Accumulation Area (SAA).[5] This area must be at or near the point of generation and under the control of laboratory personnel.[6] The SAA should be clearly marked and equipped with secondary containment to mitigate spills.
Step-by-Step Disposal Procedure
This protocol covers the disposal of the pure compound, solutions, and contaminated labware.
Workflow I: Disposal of Solid Waste & Unused Product
-
Container Selection: Choose a waste container that is in good condition, leak-proof, and chemically compatible with the compound. A high-density polyethylene (HDPE) or glass container with a secure, screw-top cap is appropriate.[5][6]
-
Waste Labeling: Immediately affix a hazardous waste label to the container. While specific requirements may vary by institution, the label must include:
-
The words "Hazardous Waste."
-
Full chemical name: "{3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride". Do not use abbreviations.
-
The approximate quantity of waste.
-
The date accumulation started (the first day waste was added).[7]
-
The name of the principal investigator or laboratory generating the waste.[7]
-
-
Transfer: Carefully transfer the solid waste into the labeled container inside a chemical fume hood.
-
Storage: Securely cap the container. It may remain in the SAA for up to one year, or until it is full, at which point it must be removed by EHS within three days.[5]
Workflow II: Disposal of Aqueous Solutions
-
Prohibition of Sewer Disposal: DO NOT dispose of solutions containing this compound down the drain.[5] Even water-miscible solutions of hazardous materials are almost never permitted for sewer disposal.[4]
-
Waste Segregation: Collect aqueous waste containing this compound in a dedicated, labeled hazardous waste container.[4]
-
Causality: Mixing different waste streams can lead to dangerous chemical reactions and significantly increases disposal costs.[8] Specifically, keep this hydrochloride salt waste stream separate from strong bases (which could neutralize the salt and change its properties) and strong oxidizing agents.[5]
-
-
Container and Labeling: Use a compatible liquid waste container (e.g., HDPE or glass) with a secure cap. Label it as described in Workflow I, specifying the solvent (e.g., "Aqueous solution of...") and concentration.
-
Storage: Store the capped container in the SAA, using secondary containment (such as a plastic tub) to prevent spills.
Workflow III: Decontamination of Empty Containers
Containers that once held {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride are not considered regular trash until they are "RCRA Empty."[7]
-
Triple Rinsing: The container must be triple-rinsed with a suitable solvent (e.g., water or methanol) to remove all residual chemical.[4][7]
-
Rinsate Collection: Crucially, the first rinse (and subsequent rinses) must be collected and disposed of as hazardous waste. [4][7] Add the rinsate to your designated aqueous or solvent hazardous waste container.
-
Container Defacing: After triple-rinsing, deface or remove the original product label to prevent confusion.[9]
-
Final Disposal: The clean, defaced container can now be disposed of in the regular laboratory glass or solid waste stream, as per institutional policy.[9]
Emergency Procedures
Spill Response: In the event of a small spill inside a chemical fume hood:
-
Absorb the spilled material with an inert absorbent like sand, vermiculite, or a commercial chemical absorbent.[1]
-
Carefully collect the absorbed material and contaminated debris into your designated solid hazardous waste container.
-
Wipe the area with a suitable solvent and dispose of the cleaning materials as hazardous waste.
For large spills or spills outside of a fume hood, evacuate the area and contact your institution's EHS emergency line immediately.
Personal Exposure:
-
If Swallowed: Immediately call a poison center or doctor.[1]
-
On Skin: Wash with plenty of soap and water.[2]
-
In Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[1]
-
If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[2]
Regulatory Framework
In the United States, the disposal of laboratory chemical waste is primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[6][10] Academic laboratories may operate under specific regulations, such as Subpart K of the RCRA generator rules, which provide alternative standards for managing waste in these settings.[11][12] Compliance with these federal regulations, along with state and institutional policies, is mandatory.
Visual Workflow: Disposal Decision Tree
The following diagram outlines the decision-making process for the proper disposal of {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride and related materials.
Caption: Disposal decision workflow for the target compound.
References
-
Disposal Procedures for Non Hazardous Waste. (n.d.). Stephen F. Austin State University. Retrieved March 24, 2026, from [Link]
-
In-Laboratory Treatment of Chemical Waste. (n.d.). University of British Columbia Safety & Risk Services. Retrieved March 24, 2026, from [Link]
-
Non-Hazardous Waste Disposal Guide for Laboratories. (n.d.). Rowan University. Retrieved March 24, 2026, from [Link]
-
Management of Waste. (2011). In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved March 24, 2026, from [Link]
-
How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025, May 21). Daniels Health. Retrieved March 24, 2026, from [Link]
-
Laboratory Hazardous Waste Disposal Guidelines. (n.d.). Central Washington University. Retrieved March 24, 2026, from [Link]
-
How to Dispose of Chemical Waste in a Lab Correctly. (2022, April 11). GAIACA. Retrieved March 24, 2026, from [Link]
-
Regulations for Hazardous Waste Generated at Academic Laboratories. (2025, November 25). U.S. Environmental Protection Agency. Retrieved March 24, 2026, from [Link]
-
Frequent Questions About Managing Hazardous Waste at Academic Laboratories. (2025, March 28). U.S. Environmental Protection Agency. Retrieved March 24, 2026, from [Link]
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- 3. 3-Oxa-9-azaspiro[5.5]undecane hydrochloride | 1380300-88-8 [sigmaaldrich.com]
- 4. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 5. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
- 6. danielshealth.com [danielshealth.com]
- 7. sites.rowan.edu [sites.rowan.edu]
- 8. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
- 9. sfasu.edu [sfasu.edu]
- 10. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
- 11. epa.gov [epa.gov]
- 12. epa.gov [epa.gov]
Personal protective equipment for handling {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanolhydrochloride
Personal protective equipment for handling {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanolhydrochloride
Comprehensive Safety and Handling Guide: {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride
As drug development increasingly relies on complex 3D pharmacophores, spirocyclic amines like {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride have emerged as critical building blocks. While these morpholine and piperidine bioisosteres offer superior metabolic stability, their unique physicochemical properties demand rigorous handling protocols. This guide provides a self-validating framework for the safe operation, personal protective equipment (PPE) selection, and disposal of this novel chemical entity.
Hazard Assessment & Mechanistic Causality
Understanding the inherent hazards of a compound is the first step in risk mitigation. {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride (CAS: 2728101-21-9) is a novel spirocyclic amine salt[1]. Because comprehensive in vivo toxicological data for novel derivatives is often incomplete, laboratory personnel must operate under the principle of presumed toxicity, treating the compound as at least as hazardous as its parent scaffold[2].
Physicochemical Risk Factors:
-
Hygroscopicity & Solubility: As a hydrochloride salt, this compound is highly water-soluble. If the fine powder contacts exposed skin or mucous membranes, physiological moisture (such as sweat, tears, or saliva) rapidly dissolves the salt. This dissolution can cause localized pH shifts, leading to acute tissue irritation[3].
-
Aerosolization Potential: Amine hydrochlorides frequently form fine, electrostatically charged powders. Without proper static mitigation, the material can easily aerosolize during weighing, posing a significant inhalation hazard[4].
Table 1: Quantitative Data & GHS Hazard Classifications (Data extrapolated from parent spirocyclic amine scaffolds)
| Property / Hazard | Value / Classification |
| Compound Name | {3-Oxa-9-azaspiro[5.5]undecan-8-yl}methanol hydrochloride |
| CAS Number | 2728101-21-9[1] |
| Molecular Weight | 221.72 g/mol [1] |
| Acute Toxicity (Oral) | Category 4 (H302: Harmful if swallowed)[3] |
| Skin Corrosion/Irritation | Category 2 (H315: Causes skin irritation)[3] |
| Eye Damage/Irritation | Category 2A (H319: Causes serious eye irritation)[3] |
| Respiratory Irritation | Category 3 (H335: May cause respiratory irritation)[3] |
Personal Protective Equipment (PPE) Matrix
PPE is not just a regulatory checklist; it is a scientifically selected barrier designed to counter specific molecular hazards[5].
Table 2: Required PPE and Mechanistic Rationale
| PPE Category | Specification | Mechanistic Rationale (Causality) |
| Eye Protection | [2] | Standard safety glasses leave peripheral gaps. Goggles form a seal, preventing aerosolized hydrochloride dust from dissolving in the tear film and causing severe ocular irritation (H319). |
| Hand Protection | Nitrile Gloves (≥ 4 mil thickness)[2] | Nitrile provides an excellent barrier against polar amine salts. It prevents dermal moisture from acting as a solvent for the compound, mitigating skin irritation (H315). |
| Body Protection | Flame-resistant or 100% Cotton Lab Coat[2] | Prevents electrostatic attraction of the powder to personal clothing. Must be fully buttoned to eliminate exposed skin. |
| Respiratory | Fume Hood (Primary) or N95/P100 Mask[5] | Prevents inhalation of hygroscopic dust. Airborne salts deposit on respiratory mucosa, causing acute respiratory tract irritation (H335)[3]. |
Operational Workflow & Handling Protocol
To ensure absolute safety and prevent material loss, follow this self-validating methodology for weighing and solubilization.
Step-by-Step Methodology: Weighing & Dispensing
-
Environmental Setup: Conduct all operations inside a certified fume hood with a face velocity of 80–120 fpm[2]. Clear the workspace of incompatible materials, such as strong oxidizers or acids[5].
-
Static Mitigation: Place an anti-static mat under the analytical balance or use an ionizing gun. Causality: Amine salts are prone to triboelectric charging. Eliminating static prevents the powder from "jumping" off the spatula, ensuring accurate dosing and preventing hood contamination[4].
-
Dispensing: Using a static-free micro-spatula, transfer the compound directly into a tared glass vial. Do not drop the powder from a height to avoid generating aerosols[4].
-
In-Hood Solubilization: If preparing a stock solution, add the solvent (e.g., DMSO, sterile water) directly to the vial inside the fume hood. Cap the vial tightly before removing it from the hood for vortexing.
-
Decontamination: Wipe down the balance and surrounding surfaces with a damp paper towel (using water or 70% isopropanol) to capture any microscopic dust particles[2]. Wash hands thoroughly after removing gloves[4].
Operational workflow for handling spirocyclic amine hydrochlorides.
Emergency Response & Disposal Plan
In the event of an accidental release, immediate and scientifically sound action is required to prevent exposure.
Step-by-Step Methodology: Spill Response
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Assessment & Evacuation: Instantly assess the spill size. For major spills (>50g) or if the material is highly aerosolized outside a hood, evacuate the area immediately and contact Environmental Health & Safety (EH&S)[2]. For minor benchtop spills, proceed to step 2.
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Containment (No Dry Sweeping): Do not use a brush or dry paper towel. Causality: Dry sweeping imparts mechanical energy that aerosolizes the fine hydrochloride powder, exponentially increasing inhalation risk[4].
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Wet Absorption: Gently cover the spilled powder with a damp absorbent pad (water is highly effective due to the salt's aqueous solubility). Allow the moisture to trap and dissolve the compound.
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Surface Decontamination: Carefully wipe the area, folding the pad inward. Wash the affected surface thoroughly with soap and water, followed by a final wipe with 70% isopropanol to ensure complete removal of organic residues[4].
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Hazardous Waste Disposal: Place all contaminated wipes, gloves, and pads into a clearly labeled, leak-proof secondary containment bag designated for solid hazardous chemical waste[2].
Step-by-step spill response and disposal pathway for amine salts.
References
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"3-Oxa-9-azaspiro[5.5]undecane | CID 39871984", PubChem, National Library of Medicine. URL: [Link]
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"Novel Chemicals with Unknown Hazards SOP", Texas Woman's University (TWU) Environmental Health & Safety. URL: [Link]
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"What are the Health and Safety Guidelines for Using Amines?", Diplomata Comercial. URL: [Link]
Sources
- 1. 2728101-21-9|(3-Oxa-9-azaspiro[5.5]undecan-8-yl)methanol hydrochloride|BLD Pharm [bldpharm.com]
- 2. twu.edu [twu.edu]
- 3. 3-Oxa-9-azaspiro[5.5]undecane | C9H17NO | CID 39871984 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. file.bldpharm.com [file.bldpharm.com]
- 5. diplomatacomercial.com [diplomatacomercial.com]
